Cas no 2229358-63-6 (2-hydroxy-3-(isoquinolin-5-yl)propanoic acid)

• Product Name: 2-hydroxy-3-(isoquinolin-5-yl)propanoic acid
• CAS No: 2229358-63-6
• MF: C₁₂H₁₁NO₃
• MW: 217.220643281937
• CID: 5946289
• PubChem ID: 165695896
• Update Time: 2025-06-08

2-hydroxy-3-(isoquinolin-5-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-hydroxy-3-(isoquinolin-5-yl)propanoic acid
• 2229358-63-6
• EN300-1727248

• Inchi： 1S/C12H11NO3/c14-11(12(15)16)6-8-2-1-3-9-7-13-5-4-10(8)9/h1-5,7,11,14H,6H2,(H,15,16)
• InChI Key： PVPBTNHBSWYBQY-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)CC1=CC=CC2C=NC=CC1=2

Computed Properties

• Exact Mass: 217.07389321g/mol
• Monoisotopic Mass: 217.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 70.4Ų

Additional information on 2-hydroxy-3-(isoquinolin-5-yl)propanoic acid

Introduction to 2-hydroxy-3-(isoquinolin-5-yl)propanoic acid (CAS No. 2229358-63-6)

2-hydroxy-3-(isoquinolin-5-yl)propanoic acid, identified by the CAS number 2229358-63-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules that integrate hydroxyl and carboxylic acid functional groups with a heterocyclic aromatic system, specifically isoquinoline, which is known for its broad spectrum of biological activities. The structural motif of this molecule positions it as a potential candidate for various applications, particularly in drug discovery and development.

The isoquinolin-5-yl moiety is a key feature of this compound, contributing to its unique electronic and steric properties. Isoquinoline derivatives are widely recognized for their role in medicinal chemistry due to their ability to interact with biological targets such as enzymes and receptors. The presence of the hydroxyl group at the 2-position and the carboxylic acid at the 3-position further enhances its reactivity, making it a versatile intermediate in synthetic chemistry. This combination of structural elements suggests that 2-hydroxy-3-(isoquinolin-5-yl)propanoic acid may exhibit properties that are beneficial in the design of novel therapeutic agents.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various disease pathways. The scaffold of 2-hydroxy-3-(isoquinolin-5-yl)propanoic acid has shown promise in preliminary studies as a lead compound for pharmacological intervention. Specifically, its isoquinoline core has been explored for its potential anti-cancer, anti-inflammatory, and antimicrobial properties. The hydroxyl and carboxylic acid functionalities provide opportunities for further derivatization, allowing chemists to fine-tune the molecule's pharmacokinetic and pharmacodynamic profiles.

One of the most compelling aspects of this compound is its potential role in modulating enzyme activity. Enzymes are critical biological catalysts that govern numerous metabolic processes, and their dysregulation is often associated with diseases. By designing molecules that can selectively inhibit or activate specific enzymes, researchers can develop treatments that address the root causes of these conditions. The structural features of 2-hydroxy-3-(isoquinolin-5-yl)propanoic acid make it an attractive candidate for such applications, particularly given the well-documented interactions between isoquinoline derivatives and enzyme active sites.

Recent advancements in computational chemistry have enabled more efficient screening of potential drug candidates. Virtual screening techniques, combined with molecular docking simulations, have been instrumental in identifying promising molecules like 2-hydroxy-3-(isoquinolin-5-yl)propanoic acid. These methods allow researchers to predict how a compound will interact with biological targets before conducting costly wet-lab experiments. The isoquinoline moiety, in particular, has been shown to form stable complexes with proteins due to its ability to engage in π-stacking interactions and hydrogen bonding. This makes it an ideal component for designing molecules with high binding affinity.

The carboxylic acid group at the 3-position of 2-hydroxy-3-(isoquinolin-5-yl)propanoic acid also offers additional opportunities for functionalization. Carboxylic acids are well-known for their ability to participate in various chemical reactions, including esterification, amidation, and coupling reactions. These transformations can be leveraged to create more complex derivatives with tailored properties. For instance, esters derived from this compound could be designed to improve solubility or bioavailability, while amides might be explored for their enhanced binding affinity.

In addition to its pharmaceutical applications, 2-hydroxy-3-(isoquinolin-5-yl)propanoic acid may find utility in other areas such as materials science and agrochemicals. The unique combination of functional groups makes it a versatile building block for synthesizing more complex molecules with specialized properties. For example, its ability to form coordination complexes with metal ions could be exploited in catalysis or material design.

The synthesis of 2-hydroxy-3-(isoquinolin-5-yl)propanoic acid presents an interesting challenge due to the complexity of its structure. However, recent developments in synthetic methodologies have made it more feasible to access such molecules efficiently. Multi-step synthetic routes involving cross-coupling reactions, cyclization processes, and functional group transformations have been employed to construct the desired scaffold. These advances have not only improved yields but also reduced costs associated with producing this compound on a larger scale.

The growing interest in natural product-inspired drug discovery has also highlighted the importance of isoquinoline derivatives like 2-hydroxy-3-(isoquinolin-5-yl)propanoic acid. Many bioactive compounds isolated from plants and other natural sources contain isoquinoline scaffolds, underscoring their biological relevance. By synthesizing analogs based on these natural products, chemists can identify new therapeutic agents with improved efficacy and reduced side effects.

Future research directions may focus on exploring the pharmacological profile of 2-hydroxy-3-(isoquinolin-5-yl)propanoic acid through both preclinical and clinical studies. Understanding how this compound interacts with biological systems at the molecular level will be crucial for developing effective treatments based on its structure. Additionally, investigating its potential as a prodrug or a component of combination therapies could open up new avenues for therapeutic intervention.

In conclusion,2-hydroxy-3-(isoquinolin-5-ylo propanoic acid (CAS No 2229358 63 6) represents a promising candidate for further exploration in pharmaceutical research Its unique structural features offer opportunities for designing novel therapeutic agents targeting various diseases The ongoing advancements in synthetic chemistry computational biology and drug discovery technologies are likely to enhance our ability to harness this compound's potential for improving human health